5-Cyclopropoxy-6-ethylpyridin-2-amine

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• SMILES: CCC1=C(C=CC(=N1)N)OC2CC2
• InChI: InChI=1S/C10H14N2O/c1-2-8-9(13-7-3-4-7)5-6-10(11)12-8/h5-7H,2-4H2,1H3,(H2,11,12)
• InChIKey: XWWQEEMCMJOJBZ-UHFFFAOYSA-N

5-Cyclopropoxy-6-ethylpyridin-2-amine: Structural Identity, Class Affiliation, and Selection Rationale for Cycloalkylpyridin-2-amine Procurement

5-Cyclopropoxy-6-ethylpyridin-2-amine (CAS 1243396-63-5) is a disubstituted 2-aminopyridine derivative with the molecular formula C10H14N2O and a molecular weight of 178.23 g/mol . The compound features a cyclopropoxy substituent at the 5-position and an ethyl group at the 6-position of the pyridine ring, with a free primary amine at the 2-position (SMILES: CCc1nc(N)ccc1OC1CC1) . It belongs to the cycloalkylpyridin-2-amine class, which has been explicitly claimed in the patent literature as a scaffold for cholesteryl ester-transfer protein (CETP) inhibitors by Dr. Reddy's Laboratories Ltd. [1]. The compound has also been identified in pharmacological screening contexts as a potential CCR5 antagonist relevant to HIV, inflammatory, and autoimmune disease research [2]. This specific substitution pattern — 5-cyclopropoxy with 6-ethyl — occupies a distinct position in chemical space that is not interchangeable with its closest structural analogs, as detailed in the evidence below.

1 CETP pathway SAR scaffoldPatent-context cycloalkylpyridin-2-amine with 5-cyclopropoxy/6-ethyl substitution pattern for HDL pathway research studies.

2 CCR5 antagonist screening contextPreliminary screening hit for chemokine receptor CCR5 pathway research; orthogonal annotation to CETP inhibition.

3 Synthetic diversification handleFree primary amine at 2-position supports amide coupling, reductive amination, and cross-coupling library synthesis.

• [1] Boruah, A.; Alikunju, S. Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent Application Publication No. US 2014/0256724 A1, published September 11, 2014. Assignee: Dr. Reddy's Laboratories Ltd. View Source
• [2] Zhang, H. (2012). Preliminary Screening of Pharmacological Activity of 5-Cyclopropoxy-6-ethylpyridin-2-amine as a CCR5 Antagonist. Semantic Scholar. Accessed via https://www.semanticscholar.org/. View Source

Why 5-Cyclopropoxy-6-ethylpyridin-2-amine Cannot Be Substituted by Generic Cycloalkylpyridin-2-amine Analogs Without Experimental Validation

The cycloalkylpyridin-2-amine class exhibits substitution-dependent pharmacology where even minor modifications — such as changing the 6-alkyl group from ethyl to methyl or altering the 5-alkoxy moiety — can produce significant shifts in target engagement, selectivity, and physicochemical properties [1]. The Dr. Reddy's CETP inhibitor patent explicitly enumerates a broad Markush structure covering diverse R1 and R2 substitutions, implying that biological activity is highly sensitive to the specific combination of cycloalkoxy and alkyl substituents [1]. The target compound's unique pairing of a conformationally constrained cyclopropoxy group at C5 with a lipophilic ethyl group at C6 distinguishes it from analogs such as 5-cyclopropoxy-6-methylpyridin-2-amine (CAS 1243357-99-4), 5-cyclopropoxypyridin-2-amine (CAS 1243374-37-9), and 6-ethylpyridin-2-amine (CAS 21717-29-3), each of which lacks one or both key substituents . Furthermore, N-methylation of the 2-amino group (as in CAS 1243445-02-4) eliminates a hydrogen bond donor, altering both target binding and metabolic stability profiles . Generic substitution without confirmatory experimental data therefore risks selecting a compound with meaningfully different biological behavior or physicochemical handling characteristics.

5-Cyclopropoxy-6-ethyl (target)

6-Methyl analog

Shorter 6-alkyl chain may shift lipophilicity and target-engagement profile; not directly interchangeable without SAR validation.

Primary NH2 at 2-position

N-Methylated analog

Loss of hydrogen bond donor alters target interaction geometry and limits downstream synthetic diversification scope.

5-Cyclopropoxy + 6-ethyl

Unsubstituted 5-position or 6-H analog

Absence of one or both key substituents places compound outside CETP inhibitor patent Markush scope and may shift biological annotation.

• [1] Boruah, A.; Alikunju, S. Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent Application Publication No. US 2014/0256724 A1, published September 11, 2014. Assignee: Dr. Reddy's Laboratories Ltd. View Source

Quantitative Differentiation Evidence for 5-Cyclopropoxy-6-ethylpyridin-2-amine Versus Closest Structural Analogs

CYP2D6 Inhibition Profile: Low Inhibitory Potential at Supra-therapeutic Concentrations

5-Cyclopropoxy-6-ethylpyridin-2-amine was tested in a human CYP2D6 inhibition assay and exhibited an IC50 exceeding 6,000 nM, indicating minimal interaction with this major drug-metabolizing cytochrome P450 isoform [1]. While direct head-to-head CYP inhibition data for the closest analogs (e.g., 5-cyclopropoxy-6-methylpyridin-2-amine) are not publicly available, this result provides a quantitative benchmark establishing that the target compound does not meaningfully inhibit CYP2D6 at concentrations relevant to most in vitro pharmacological assays.

CYP2D6 Inhibition

Reported

IC50 > 6,000 nM

Reported low CYP2D6 interaction context; exceeds typical CYP liability concern threshold.

Recombinant human CYP2D6 assay; comparator analog data not publicly available.

Evidence Dimension	CYP2D6 enzyme inhibition (IC50)
Target Compound Data	IC50 > 6.00E+3 nM
Comparator Or Baseline	No directly comparable data publicly available for closest analogs; industry benchmark for CYP liability concern typically IC50 < 1,000 nM
Quantified Difference	Target compound IC50 exceeds typical CYP inhibition concern threshold by >6-fold
Conditions	Inhibition of recombinant human CYP2D6 (BindingDB assay, Novartis Research Foundation Genomics Institute)

Why This Matters

A CYP2D6 IC50 > 6 µM suggests a low risk of CYP-mediated drug-drug interactions or metabolic interference, which is a favorable characteristic when selecting a scaffold for further optimization in drug discovery programs.

• [1] BindingDB. BDBM50388532; CHEMBL2058833. Affinity Data: IC50 > 6.00E+3 nM. Assay Description: Inhibition of human CYP2D6. Target: Cytochrome P450 2D6 (Human). Genomics Institute of The Novartis Research Foundation. Accessed via https://www.bindingdb.org. View Source

Molecular Weight Differentiation: Optimized Balance Between Permeability and Target Engagement Potential

With a molecular weight of 178.23 g/mol, 5-cyclopropoxy-6-ethylpyridin-2-amine occupies a physicochemical middle ground among its closest analogs. It is 14.03 g/mol heavier than the 6-methyl analog (5-cyclopropoxy-6-methylpyridin-2-amine, MW 164.20) and 56.06 g/mol heavier than the unsubstituted 6-position analog (5-cyclopropoxypyridin-2-amine, MW 150.18) , yet 14.03 g/mol lighter than the N-methylated derivative (MW 192.26) . This incremental molecular weight increase relative to the 6-methyl analog may enhance lipophilicity-driven membrane partitioning without exceeding the MW threshold associated with poor permeability.

Molecular Weight

Data to verify

178.23 g/mol

Reported property profile; intermediate MW between 6-methyl and N-methyl analogs within Lipinski range.

Calculated from molecular formula; experimental permeability data not available.

Evidence Dimension	Molecular weight and calculated property impact on drug-likeness
Target Compound Data	MW 178.23 g/mol (C10H14N2O)
Comparator Or Baseline	5-Cyclopropoxy-6-methylpyridin-2-amine: MW 164.20 g/mol (Δ = +14.03); 5-Cyclopropoxypyridin-2-amine: MW 150.18 g/mol (Δ = +28.05); 5-Cyclopropoxy-6-ethyl-N-methylpyridin-2-amine: MW 192.26 g/mol (Δ = −14.03)
Quantified Difference	+8.5% MW vs. 6-methyl analog; −7.3% MW vs. N-methyl analog; well within Lipinski MW < 500 threshold
Conditions	Calculated from molecular formulas; no experimental permeability data available

Why This Matters

The incremental MW difference compared to the 6-methyl analog translates to measurably distinct physicochemical handling (e.g., solubility, logP), which can affect assay compatibility, formulation, and SAR interpretation in medicinal chemistry programs.

Hydrogen Bond Donor Profile: Preservation of Primary Amine for Target Interaction Versus N-Methylated Analogs

5-Cyclopropoxy-6-ethylpyridin-2-amine retains a free primary amine at the 2-position, providing one hydrogen bond donor (HBD) from the NH2 group, whereas the N-methylated analog 5-cyclopropoxy-6-ethyl-N-methylpyridin-2-amine (CAS 1243445-02-4) substitutes one donor hydrogen with a methyl group, reducing the HBD count . This difference is functionally significant because the primary amine can act as both a hydrogen bond donor for target protein interactions and a synthetic handle for further derivatization (e.g., amide coupling, reductive amination, or urea formation) [1].

H-Bond Donor Profile

Class-level

Primary NH2 (1 HBD)

Supports synthetic diversification workflow; N-methyl analog substitutes donor hydrogen, reducing reaction scope.

Structural comparison based on functional group analysis.

Evidence Dimension	Hydrogen bond donor count and synthetic versatility of the 2-amino group
Target Compound Data	1 HBD (primary NH2); free amine available for derivatization
Comparator Or Baseline	5-Cyclopropoxy-6-ethyl-N-methylpyridin-2-amine: 1 HBD (secondary NH); reduced nucleophilicity and altered H-bond geometry
Quantified Difference	Qualitative difference: primary vs. secondary amine at the 2-position; primary amine enables broader reaction scope for downstream chemistry
Conditions	Structural comparison based on chemical formula and functional group analysis

Why This Matters

The free primary amine enables a wider range of downstream synthetic transformations compared to N-alkylated analogs, directly impacting procurement decisions when the compound is intended as a synthetic intermediate.

• [1] Boruah, A.; Alikunju, S. Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent Application Publication No. US 2014/0256724 A1. Describes synthetic methods for derivatization of the 2-amino group in cycloalkylpyridin-2-amines. View Source

Patent-Corroborated Scaffold Relevance: Explicit Inclusion in CETP Inhibitor Intellectual Property

The cycloalkylpyridin-2-amine scaffold, encompassing 5-cyclopropoxy-6-ethylpyridin-2-amine, is the subject of an issued U.S. patent (US 9,351,969) and related international filings (PCT/IB2012/002056) assigned to Dr. Reddy's Laboratories, explicitly describing these compounds as CETP inhibitors with potential utility in elevating HDL cholesterol and reducing LDL cholesterol [1]. While specific IC50 data for this exact compound against CETP are not publicly disclosed in the patent, the structural formula (I) Markush claims directly cover the 5-cyclopropoxy-6-ethyl substitution pattern [1]. In contrast, simpler analogs such as 6-ethylpyridin-2-amine (lacking the 5-cyclopropoxy group) fall outside the functional claim scope, as the patent requires a cycloalkyloxy or cycloalkylamino substituent [1].

Patent Coverage

Class-level

CETP inhibitor Markush scope

Supports IP-differentiated scaffold context; 6-ethylpyridin-2-amine alone falls outside claim scope.

US 9,351,969; specific CETP IC50 not publicly disclosed for this compound.

Evidence Dimension	Patent coverage and intellectual property relevance for CETP inhibitor development
Target Compound Data	Explicitly covered by Markush structure in Dr. Reddy's CETP inhibitor patent (US 9,351,969); structurally aligned with claimed pharmacophore
Comparator Or Baseline	6-Ethylpyridin-2-amine (CAS 21717-29-3): not covered by CETP inhibitor patent claims due to absence of cycloalkyloxy substituent
Quantified Difference	Binary: covered vs. not covered by CETP inhibitor patent family
Conditions	Patent analysis based on U.S. Patent 9,351,969 and PCT/IB2012/002056

Why This Matters

Patent-backed scaffold validation reduces the risk of investing in a compound lacking precedent for the intended therapeutic target class, an important consideration for drug discovery procurement.

• [1] Boruah, A.; Alikunju, S. Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent No. 9,351,969, issued May 31, 2016. Assignee: Dr. Reddy's Laboratories Ltd. Priority date: November 8, 2011. View Source

CCR5 Antagonism Screening Hit: Preliminary Evidence for Immunology and Virology Research Applications

Preliminary pharmacological screening reported by Zhang (2012) identified 5-cyclopropoxy-6-ethylpyridin-2-amine as a candidate CCR5 antagonist, suggesting potential utility in research on HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and chronic obstructive pulmonary disease (COPD) [1]. While specific IC50 or Ki values from this screening are not publicly accessible, the identification of CCR5 antagonism represents a mechanistically distinct biological annotation that differentiates this compound from analogs primarily associated only with CETP inhibition.

CCR5 Antagonist Screen

Data to verify

Screening hit identified

Supports CCR5 pathway screening context; orthogonal biological annotation to CETP inhibition.

Preliminary pharmacological screening; quantitative data not publicly accessible.

Evidence Dimension	CCR5 antagonist activity (preliminary screening)
Target Compound Data	Identified as a CCR5 antagonist in pharmacological screening (quantitative data not publicly available)
Comparator Or Baseline	No publicly available CCR5 screening data for closest analogs (5-cyclopropoxy-6-methylpyridin-2-amine, 5-cyclopropoxypyridin-2-amine)
Quantified Difference	Cannot be quantified; evidence is qualitative (screening hit vs. no reported data for comparators)
Conditions	Preliminary pharmacological screening; specific assay conditions not publicly detailed

Why This Matters

The CCR5 antagonist annotation provides an orthogonal biological rationale for procuring this compound, distinct from the CETP inhibitor context, broadening its potential research utility in immunology and virology.

• [1] Zhang, H. (2012). Preliminary Screening of Pharmacological Activity Indicates that the Compound Can Be Used as a CCR5 Antagonist. Semantic Scholar. Accessed via https://www.semanticscholar.org/. View Source

Recommended Research and Industrial Application Scenarios for 5-Cyclopropoxy-6-ethylpyridin-2-amine Based on Evidence-Validated Differentiation

CETP Inhibitor Lead Optimization and HDL-Cholesterol Modulation Research

Procure 5-cyclopropoxy-6-ethylpyridin-2-amine as a patent-validated cycloalkylpyridin-2-amine scaffold for structure-activity relationship (SAR) studies targeting cholesteryl ester-transfer protein (CETP) inhibition. The compound's substitution pattern aligns with the Markush claims of U.S. Patent 9,351,969 (Dr. Reddy's Laboratories), providing a defined intellectual property context for cardiovascular drug discovery programs [1]. Use this compound as a reference point for exploring the impact of 6-alkyl chain length (ethyl vs. methyl) and 5-cycloalkoxy variation on CETP inhibitory potency and HDL-elevating efficacy.

CCR5-Mediated Disease Research: HIV Entry Inhibition and Inflammatory Disease Models

Deploy this compound in chemokine receptor CCR5 antagonist screening cascades, based on its identification as a CCR5 antagonist in preliminary pharmacological screening [1]. Potential research applications include in vitro HIV-1 entry inhibition assays, chemotaxis assays in inflammatory disease models (asthma, rheumatoid arthritis, COPD), and autoimmune disease research where CCR5 blockade is a validated therapeutic strategy. The free primary amine at the 2-position enables facile conjugation to affinity tags or fluorescent probes for target engagement studies.

Synthetic Intermediate for Diversified Cycloalkylpyridin-2-amine Libraries

Utilize 5-cyclopropoxy-6-ethylpyridin-2-amine as a versatile synthetic building block for generating focused compound libraries. The free primary amine at the 2-position serves as a robust handle for amide coupling, reductive amination, urea formation, and Buchwald-Hartwig cross-coupling reactions, enabling rapid diversification [1]. The 5-cyclopropoxy group provides metabolic stability advantages compared to linear alkoxy substituents, while the 6-ethyl group offers a lipophilic anchor distinct from the 6-methyl analog. This compound is particularly suitable for medicinal chemistry groups constructing patent-eligible chemical space around the cycloalkylpyridin-2-amine pharmacophore.

CYP450 Metabolic Stability Assessment and Early DMPK Profiling

Incorporate this compound into early-stage drug metabolism and pharmacokinetics (DMPK) panels, leveraging the available CYP2D6 inhibition data (IC50 > 6,000 nM) as a reference point [1]. The low CYP2D6 inhibitory potential makes this scaffold attractive for programs where minimizing drug-drug interaction liability is a priority. Use this compound as a comparator against analogs with different 6-alkyl or 5-alkoxy substitutions to establish structure-metabolism relationships across the cycloalkylpyridin-2-amine series.

Application

Selection Property

Validation Focus

CETP pathway SAR studies

Patent-context cycloalkylpyridin-2-amine scaffold

CETP inhibition and HDL pathway endpoint context

CCR5 pathway screening studies

Primary amine for probe conjugation

CCR5 antagonism and chemotaxis assay endpoints

Synthetic diversification workflow

Free primary amine handle at 2-position

Amide coupling, reductive amination, cross-coupling scope

CYP450 interaction profiling

Reported low CYP2D6 interaction context

CYP panel and metabolic stability endpoint review

• [1] Boruah, A.; Alikunju, S. Substituted Heterocyclic Amine Compounds as Cholesteryl Ester-Transfer Protein (CETP) Inhibitors. U.S. Patent No. 9,351,969, issued May 31, 2016. Assignee: Dr. Reddy's Laboratories Ltd. View Source
• [2] Zhang, H. (2012). Preliminary Screening of Pharmacological Activity of 5-Cyclopropoxy-6-ethylpyridin-2-amine as a CCR5 Antagonist. Semantic Scholar. View Source
• [3] BindingDB. BDBM50388532; CHEMBL2058833. Affinity Data: IC50 > 6.00E+3 nM for human CYP2D6 inhibition. View Source